N4-(4-chlorophenyl)6-pyrrolidin-1-yl-pyrimidine-4,5-diamine

• Molecular Formula: C14H16ClN5
• Molecular Weight: 289.76 g/mol
• IUPAC Name: 4-N-(4-chlorophenyl)-6-pyrrolidin-1-ylpyrimidine-4,5-diamine
• InChI: InChI=1S/C14H16ClN5/c15-10-3-5-11(6-4-10)19-13-12(16)14(18-9-17-13)20-7-1-2-8-20/h3-6,9H,1-2,7-8,16H2,(H,17,18,19)
• InChI Key: SFVOTKACKKRKBW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC=NC(=C2N)NC3=CC=C(C=C3)Cl

Description

N4-(4-chlorophenyl)6-pyrrolidin-1-yl-pyrimidine-4,5-diamine is a useful research compound. Its molecular formula is C14H16ClN5 and its molecular weight is 289.76 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Chloro-N4-(4-chlorophenyl)-pyrimidine-4,5-diamine I-(1A-1)a (114 mg, 0.45 mmol) and pyrrolidine (1 ml, excess) were combined and heated with stirring at 100° C. for 2 hours. The reaction mixture was diluted with saturated NaHCO3 solution and extracted with ethyl acetate. The organic layers were combined, dried (Na2SO4), filtered, and evaporated to dryness to yield the desired compound I-(17A-1)a (131 mg, quantitative) as an orange-brown solid: +ESI MS (M+1) 290.3; 1H NMR (500 MHz, CD3OD) δ 7.85 (s, 1H), 7.45 (d, J=8.8 Hz, 2H), 7.26 (d, J=8.8 Hz, 2H), 3.63 (m, 4H), 1.96 (m, 4H).